Cas no 32873-56-6 (N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 32873-56-6
• MF: C₄H₅N₃OS₂
• MW: 175.231997251511
• MDL: MFCD00128160
• CID: 53975
• PubChem ID: 2723687
• Update Time: 2025-04-18

N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Acetamido-5-mercapto-1,3,4-Thiadiazole
• AMTD
• {N}-(5-Mercapto-1,3,4-thiadiazol-2-yl)acetamide
• 2-Acetylamino-5-mercapto-1,3,4
• 2-acetylamino-5-mercapto-1,3,4-thiadiazole
• 2-ACETYLAMINO-5-MERCAPTO-1,3,4-THIADIAZOLE (AMTD)
• Bepotastine besilate
• 1,3,4-Thiadiazole-2-thiol,5-acetamido- (6CI,7CI)
• Acetamide, N-(5-mercapto-1,3,4-thiadiazol-2-yl)- (8CI)
• 2-(Acetylamino)-1,3,4-thiadiazol-5-mercaptan
• 5-Acetylamino-1,3,4-thiadiazoline-2-thione
• NSC 97893
• Acetazolamide Impurity C
• N-(5-Thioxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)acetamide
• FT-0639064
• N-(5-Sulfanyl-1,3,4-thiadiazol-2-yl)acetamide, AldrichCPR
• NCIOpen2_001881
• CHEMBL382111
• N-(4,5-Dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)acetamide
• EN300-26971
• J-018911
• AS-10839
• acetamide, N-(5-mercapto-1,3,4-thiadiazol-2-yl)-
• MLS002703417
• N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)acetamide
• ACETAZOLAMIDE IMPURITY C [EP IMPURITY]
• BDBM50165745
• 5-Acetamido-2-thiol-1,3,4-thiadiazole
• N-(5-mercapto-1,3,4-thiadiazol-2-yl)acetamide
• 5-acetylamino-2-mercapto-1,3,4-thiadiazole
• AKOS000297161
• DTXSID00186535
• Q27264444
• AM803704
• Z235488576
• BCP33861
• EINECS 251-275-0
• NSC-97893
• AC-5578
• 1,3,4-THIADIAZOLE-2-THIOL, 5-ACETAMIDO-
• SCHEMBL8246439
• 32873-56-6
• 6B8475348K
• Acetamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
• EAMTD:2-Acetylamino-5-Mercapto-1,3,4-Thiadiazole
• C4H5N3OS2
• A821479
• SY171932
• NSC97893
• PD186955
• N-(5-Mercapto-[1,3,4]thiadiazol-2-yl)-acetamide
• N-(2-thioxo-3H-1,3,4-thiadiazol-5-yl)acetamide;N-(5-Mercapto-1,3,4-thiadiazol-2-yl)acetamide
• NS00029373
• UNII-6B8475348K
• SMR001570136
• F0326-0071
• MFCD00128160
• W10680
• N-(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)acetamide
• STL197915
• XH1318
• DB-020342

• MDL： MFCD00128160
• Inchi： 1S/C4H5N3OS2/c1-2(8)5-3-6-7-4(9)10-3/h1H3,(H,7,9)(H,5,6,8)
• InChI Key： DWSMAMSVZRCQMP-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NC(C)=O)=S

Computed Properties

• Exact Mass: 174.98700
• Monoisotopic Mass: 174.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 0.5

Experimental Properties

• Color/Form: Yellowish solid
• Density: 1.6±0.1 g/cm3
• Melting Point: 293-298°C
• Boiling Point: NA
• Flash Point: °C
• Refractive Index: 1.794
• PSA: 121.92000
• LogP: 0.85820

N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)acetamide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： CAUT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines